Cas no 874218-24-3 (tert-Butyl 3-(pyridin-3-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-(pyridin-3-yl)pyrrolidine-1-carboxylate
• CAS No: 874218-24-3
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 1088709
• PubChem ID: 58593082
• Update Time: 2025-05-26

tert-Butyl 3-(pyridin-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(pyridin-3-yl)pyrrolidine-1-carboxylate
• tert-butyl 3-pyridin-3-ylpyrrolidine-1-carboxylate
• AKOS022173880
• 874218-24-3
• SCHEMBL14497248
• NFUOQWYRDVFCHS-UHFFFAOYSA-N
• F14333
• DTXSID00729446
• tert-Butyl3-(pyridin-3-yl)pyrrolidine-1-carboxylate
• (r/s)-3-pyridin-3-yl-pyrrolidine-1-carboxylic acid tert-butyl ester
• F1967-3101
• 1-Boc-3-(3-pyridyl)pyrrolidine
• SY283239
• MFCD27922648

• Inchi： 1S/C14H20N2O2/c1-14(2,3)18-13(17)16-8-6-12(10-16)11-5-4-7-15-9-11/h4-5,7,9,12H,6,8,10H2,1-3H3
• InChI Key： NFUOQWYRDVFCHS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2C=NC=CC=2)C1)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4Ų

Additional information on tert-Butyl 3-(pyridin-3-yl)pyrrolidine-1-carboxylate

Research Brief on tert-Butyl 3-(pyridin-3-yl)pyrrolidine-1-carboxylate (CAS: 874218-24-3) in Chemical Biology and Pharmaceutical Applications

The compound tert-Butyl 3-(pyridin-3-yl)pyrrolidine-1-carboxylate (CAS: 874218-24-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyridine-pyrrolidine scaffold, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential as a key building block for drug discovery, particularly in the development of kinase inhibitors and modulators of neurotransmitter receptors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel JAK2 inhibitors. Researchers utilized tert-Butyl 3-(pyridin-3-yl)pyrrolidine-1-carboxylate as a core structure, which after strategic functionalization, yielded compounds with nanomolar potency against JAK2 kinase. The crystal structure analysis revealed crucial interactions between the pyridine nitrogen and the kinase hinge region, providing valuable insights for structure-activity relationship optimization.

In neuropharmacology, this compound has shown promise as a precursor for sigma receptor ligands. A recent patent application (WO2023056789) describes its conversion to high-affinity σ1 receptor modulators with potential applications in neuropathic pain management. The pyrrolidine nitrogen, when deprotected, serves as an excellent handle for further derivatization, allowing for the introduction of various pharmacophores.

From a synthetic chemistry perspective, several innovative approaches to this compound have emerged. A 2024 publication in Organic Letters details a novel asymmetric hydrogenation protocol for preparing the pyrrolidine core with excellent enantioselectivity (>99% ee). This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for chiral drug development.

The pharmacokinetic properties of derivatives stemming from this scaffold have also been investigated. A recent ADMET study demonstrated that compounds containing this structural motif generally exhibit favorable blood-brain barrier penetration, making them particularly interesting for CNS-targeted therapeutics. However, researchers note that the tert-butyloxycarbonyl (Boc) protecting group typically requires removal in final active compounds to enhance bioavailability.

Ongoing research is exploring the application of this compound in PROTAC (Proteolysis Targeting Chimera) development. Its rigid structure and ability to present multiple vectors for conjugation make it an attractive linker component in these bifunctional molecules. Preliminary results from a major pharmaceutical company show promising degradation efficiency when incorporated into EGFR-targeting PROTACs.

In conclusion, tert-Butyl 3-(pyridin-3-yl)pyrrolidine-1-carboxylate continues to prove its value as a multifaceted building block in medicinal chemistry. Its applications span from kinase inhibitor development to CNS drug discovery, with recent advances in synthetic methodology expanding its accessibility. Future research directions likely include further exploration of its utility in targeted protein degradation and the development of more efficient synthetic routes to enable large-scale production.